N-(prop-2-en-1-yl)-5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide

• IUPAC Name: N-prop-2-enyl-5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole-1-carboxamide
• InChI: InChI=1S/C15H20N4O/c1-2-7-17-15(20)19-9-6-12-10-18(11-13(12)19)14-5-3-4-8-16-14/h2-5,8,12-13H,1,6-7,9-11H2,(H,17,20)
• InChI Key: OBEAZKAMMMNXLP-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)N1CCC2C1CN(C2)C3=CC=CC=N3
• Molecular Formula: C15H20N4O
• Molecular Weight: 272.35 g/mol

Description

N-(prop-2-en-1-yl)-5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide (OPP) is a small molecule that has recently been studied for its potential applications in scientific research and drug development. OPP is an attractive candidate for use in laboratory experiments due to its low cost and relatively simple synthesis. It has been studied for its potential biological and physiological effects, as well as its mechanism of action.

Mechanism of Action

N-(prop-2-en-1-yl)-5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide has been studied for its mechanism of action in the body. It has been found to interact with the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. This compound binds to the enzyme and inhibits its activity, leading to increased levels of acetylcholine in the brain. This increased level of acetylcholine is thought to be responsible for the therapeutic effects of this compound in the treatment of neurological disorders.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. In vitro studies have demonstrated that this compound is able to penetrate cell membranes and bind to the enzyme acetylcholinesterase, leading to the inhibition of its activity. This inhibition of the enzyme leads to increased levels of acetylcholine in the brain, which is thought to be responsible for the therapeutic effects of this compound in the treatment of neurological disorders. In addition, this compound has been found to have anti-inflammatory and antioxidant properties, suggesting that it may have potential applications in the treatment of inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

N-(prop-2-en-1-yl)-5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide has several advantages for use in laboratory experiments. It is relatively inexpensive and can be synthesized in a single flask in a few hours. In addition, this compound is stable in aqueous solutions and has a relatively low toxicity. However, there are some limitations to its use in laboratory experiments. This compound is not soluble in organic solvents, which can make it difficult to use in certain experiments. In addition, this compound is not very soluble in water, which can make it difficult to use in aqueous solutions.

Future Directions

The potential applications of N-(prop-2-en-1-yl)-5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide in scientific research and drug development are still being explored. Future research should focus on further elucidating the biochemical and physiological effects of this compound, as well as its mechanism of action. In addition, further studies should be conducted to investigate the potential of this compound as an inhibitor of acetylcholinesterase and its potential use in drug delivery systems. Finally, further research should be conducted to investigate the potential of this compound as a therapeutic agent for the treatment of Alzheimer’s disease and other neurological disorders.

Synthesis Methods

N-(prop-2-en-1-yl)-5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide can be synthesized from commercially available starting materials in a three-step reaction. The first step involves the condensation of pyridine and prop-2-en-1-yl bromide, followed by the addition of sodium hydroxide and the reduction of the resulting product with sodium borohydride. The final step of the synthesis is the hydrolysis of the resulting product to obtain the desired this compound. The entire synthesis process can be carried out in a single flask and requires only a few hours to complete.

Scientific Research Applications

N-(prop-2-en-1-yl)-5-(pyridin-2-yl)-octahydropyrrolo[3,4-b]pyrrole-1-carboxamide has been studied for its potential applications in scientific research. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. This compound has also been studied for its potential as a therapeutic agent for the treatment of Alzheimer’s disease and other neurological disorders. In addition, this compound has been investigated for its potential use in drug delivery systems due to its ability to penetrate cell membranes.